Cas no 496052-50-7 (3-fluoro-5-bromoanisole)
3-fluoro-5-bromoanisole structure
Product Name:3-fluoro-5-bromoanisole
CAS No:496052-50-7
MF:C7H6BrFO
MW:205.024344921112
CID:1112986
PubChem ID:2778999
Update Time:2025-04-20
3-fluoro-5-bromoanisole Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-5-bromoanisole
- 1-bromo-3-(fluoromethoxy)benzene
- Benzene, 1-bromo-3-(fluoromethoxy)-
- SCHEMBL542315
- 496052-50-7
- EN300-7654178
- DB-162373
-
- Inchi: 1S/C7H6BrFO/c8-6-2-1-3-7(4-6)10-5-9/h1-4H,5H2
- InChI Key: SBSXTRYBPMEBNX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)OCF
Computed Properties
- Exact Mass: 203.95861g/mol
- Monoisotopic Mass: 203.95861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 99.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 9.2Ų
3-fluoro-5-bromoanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7654178-0.05g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 0.05g |
$229.0 | 2024-05-22 | |
| Enamine | EN300-7654178-0.1g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 0.1g |
$342.0 | 2024-05-22 | |
| Enamine | EN300-7654178-0.25g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 0.25g |
$487.0 | 2024-05-22 | |
| Enamine | EN300-7654178-0.5g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 0.5g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-7654178-1.0g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-7654178-2.5g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-7654178-5.0g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-7654178-10.0g |
1-bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 10.0g |
$4236.0 | 2024-05-22 | |
| Aaron | AR0201K0-50mg |
1-Bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 50mg |
$340.00 | 2025-02-14 | |
| Aaron | AR0201K0-100mg |
1-Bromo-3-(fluoromethoxy)benzene |
496052-50-7 | 95% | 100mg |
$496.00 | 2025-02-14 |
3-fluoro-5-bromoanisole Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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